Cas no 6818-67-3 (Isoquinoline, 3,4-dihydro-3,3-dimethyl-1-phenyl-)

• Product Name: Isoquinoline, 3,4-dihydro-3,3-dimethyl-1-phenyl-
• CAS No: 6818-67-3
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 1725900
• Update Time: 2024-11-26

Isoquinoline, 3,4-dihydro-3,3-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-3,3-dimethyl-1-phenyl-

• Inchi： 1S/C17H17N/c1-17(2)12-14-10-6-7-11-15(14)16(18-17)13-8-4-3-5-9-13/h3-11H,12H2,1-2H3
• InChI Key： YKHHNOCAGOEXQB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)C2=C(C=CC=C2)CC(C)(C)N=1

Computed Properties

• Exact Mass: 235.13621

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Melting Point: 123-124 °C(Solv: acetone (67-64-1))
• Boiling Point: 336.8±35.0 °C(Predicted)
• PSA: 12.36
• pka: 5.42±0.40(Predicted)